Cas no 79953-09-6 (2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one)

• Product Name: 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one
• CAS No: 79953-09-6
• MF: C₁₁H₈BrN₅O
• MW: 306.118120193481
• CID: 1802981
• PubChem ID: 135743997
• Update Time: 2025-06-09

2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-8-(4-bromophenyl)-3,7-dihydro-6H-purin-6-one
• 2-amino-8-(4-bromophenyl)-3,7-dihydropurin-6-one
• CHEMBL4988766
• 2-amino-8-(4-bromophenyl)-1,7-dihydropurin-6-one
• DTXSID70229968
• 6H-Purin-6-one, 2-amino-8-(4-bromophenyl)-1,9-dihydro-
• Z1267795469
• EN300-181171
• AKOS014994242
• C11H8BrN5O
• SCHEMBL3310021
• 2-amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one
• 79953-09-6
• 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one

• Inchi： 1S/C11H8BrN5O/c12-6-3-1-5(2-4-6)8-14-7-9(15-8)16-11(13)17-10(7)18/h1-4H,(H4,13,14,15,16,17,18)
• InChI Key： ZAOXUAVVWHIJCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 304.99122g/mol
• Monoisotopic Mass: 304.99122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one

2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one: A Comprehensive Overview

The compound with CAS No 79953-09-6, known as 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine derivatives family, which are well-known for their diverse biological activities and applications in drug discovery. The purine backbone of this molecule serves as a structural foundation for various bioactive compounds, including antiviral agents, anticancer drugs, and enzyme inhibitors.

Recent advancements in chemical synthesis and computational modeling have enabled researchers to explore the biological potential of 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one in greater depth. Studies have shown that this compound exhibits antiproliferative activity against several cancer cell lines, making it a promising candidate for oncology research. The presence of the 4-bromophenyl group at position 8 of the purine ring contributes to its unique pharmacokinetic properties, enhancing its ability to penetrate cellular membranes and interact with target proteins.

The chemical structure of this compound is characterized by a purine ring system with an amino group at position 2 and a bromophenyl substituent at position 8. The 6,9-dihydro configuration introduces a degree of saturation into the molecule, which can influence its stability and bioavailability. Researchers have utilized techniques such as X-ray crystallography and molecular docking studies to elucidate the binding modes of this compound with various biological targets, including kinases and nucleic acid-binding proteins.

In terms of synthesis, the preparation of 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one involves a multi-step process that typically begins with the formation of a purine derivative through condensation reactions. The introduction of the bromophenyl group is achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the desired regioselectivity. Recent optimizations in these synthetic pathways have significantly improved the overall yield and purity of the compound.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data indicate that it possesses potent antiviral activity against RNA viruses such as influenza A virus and Zika virus. This is attributed to its ability to inhibit viral replication by targeting essential viral enzymes or host factors required for infection. Additionally, studies have demonstrated that this compound exhibits anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases.

One of the most exciting developments involving 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one is its role as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key pathways involved in neuroprotection and synaptic plasticity, offering new avenues for therapeutic intervention.

In conclusion, 2-Amino-8-(4-bromophenyl)-6,9-dihydro-1H-purin-6-one (CAS No 79953-09-6) is a versatile molecule with immense potential in various therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, makes it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound stands at the forefront of modern drug discovery efforts.